Cas no 2172073-92-4 (1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid
• CAS No: 2172073-92-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5566519
• PubChem ID: 165594146
• Update Time: 2025-06-15

1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclohexyl)cyclopropane-1-carboxylic acid
• EN300-1630139
• 2172073-92-4
• 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H16O3/c11-8(12)9(6-7-9)10(13)4-2-1-3-5-10/h13H,1-7H2,(H,11,12)
• InChI Key： JOCIADNFHJOQGK-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2172073-92-4)

1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2172073-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The molecule features a cyclopropane ring fused with a hydroxycyclohexyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting metabolic disorders and inflammation-related pathways.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in enhancing drug stability and bioavailability. 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing pharmacokinetic profiles. This compound is often explored in the context of small molecule therapeutics and enzyme inhibitors, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of CAS No. 2172073-92-4 typically involves multi-step organic reactions, including cyclopropanation and selective oxidation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the broader industry focus on green chemistry and reducing environmental impact.

From a commercial perspective, 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid is supplied by leading chemical manufacturers under stringent quality control standards. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its rigid structure contributes to the development of high-performance polymers. The compound's versatility makes it a subject of ongoing patent filings and academic publications, reflecting its interdisciplinary relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Computational modeling and in vitro assays have revealed insights into its interactions with biological targets, such as G-protein-coupled receptors (GPCRs). These findings are frequently cited in discussions about drug design optimization and targeted therapy, which dominate contemporary scientific discourse.

In summary, 1-(1-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 2172073-92-4) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its adaptability to modern high-throughput screening platforms and compatibility with bioorthogonal chemistry further solidify its position as a cornerstone in cutting-edge research. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in therapeutic development and molecular engineering.